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Compound of Interest

Compound Name: Acetyl benzoyl peroxide

Cat. No.: B1595700

An In-depth Technical Guide to the Physical Properties of Acetyl Benzoyl Peroxide

This guide provides a comprehensive technical overview of the core physical properties of
acetyl benzoyl peroxide. Designed for researchers, scientists, and professionals in drug
development, this document synthesizes fundamental data with practical insights into the
handling and application of this highly reactive compound. Our focus is on the causality behind
its characteristics, ensuring a deep understanding of its behavior for safe and effective
utilization in a laboratory and developmental setting.

Chemical Identity and Structure

Acetyl benzoyl peroxide, also known by synonyms such as Acetozone, is an asymmetric
organic peroxide.[1][2][3] Its structure, containing a reactive peroxide bridge (-O-O-) flanked by
an acetyl and a benzoyl group, is fundamental to its high reactivity and utility as a radical
initiator and potent oxidizing agent.
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Identifier Value Source(s)
IUPAC Name acetyl benzenecarboperoxoate  [1]
CAS Number 644-31-5 [1][2][4]
Molecular Formula CoHsOa4 [1][5][6]
Molecular Weight 180.16 g/mol [1112][5]
, CC(=0)0O0C(=0)C1=CC=CC=
Canonical SMILES [4115]
C1
PDAVOLCVHOKLEO-
InChl Key [4][5]

UHFFFAOYSA-N

Core Physical Properties

The physical state of acetyl benzoyl peroxide dictates its handling, storage, and application
protocols. In its pure form, it is a white crystalline solid, often appearing as needles.[1][4][7]
However, due to its inherent instability, it is frequently supplied commercially as a solution
containing less than 40% of the active compound in a nonvolatile solvent to mitigate its
reactivity.[1][3][8][9]
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Property Value

Comments and
Experimental Source(s)

Context

_ White crystalline solid
Physical Form
(needles)

The crystalline nature
necessitates careful
handling to avoid
friction or grinding, [11041071
which can lead to
decomposition.[1][4]

[10]

Melting Point 37 °C (98.6 °F)

The low melting point

signifies its thermal

sensitivity.

Experiments must be

conducted with

precise temperature i)
control, as heating

can initiate rapid,

potentially explosive

decomposition.

130 °C (266 °F) at 19

Boiling Point
mm Hg

This value is reported

at reduced pressure

(19 Torr or ~2.5 kPa).

Attempting to

determine the boiling

point at atmospheric LIzl
pressure would result

in violent

decomposition before

boiling is achieved.

Density ~1.222 g/cms3

This density is for the
solid material and is a
key parameter for [61181[11]
formulation

calculations.
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Solubility Profile

The solubility of acetyl benzoyl peroxide is a critical factor in its formulation for various
applications, including as a disinfectant or bleaching agent.[3][4] The polarity difference
between the acetyl and benzoyl moieties results in moderate to low solubility in a range of
solvents.
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Solvent

Solubility

Implications for
Source(s)
Use

Water

639 mg/L at 25 °C

Low aqueous
solubility impacts its
use in aqueous
systems, often
. [1][10]
requiring co-solvents
or formulation as an
emulsion or

suspension.

Ethers

Moderately soluble

Good solubility allows
for use in organic
synthesis where [1][4][8]

ethers are common

reaction media.

Chloroform

Moderately soluble

A common solvent for
analytical
characterization, such
as NMR or IR

[1]14]8]

spectroscopy.

Carbon Tetrachloride

Moderately soluble

Historically used as a
solvent, though its use
[11[4][8]

is now restricted due

to toxicity.

Alcohols

Slightly soluble

Limited solubility
requires careful
solvent selection for [1][4]18]

formulations

containing alcohols.

Mineral Oils

Slightly soluble

This property is
relevant for its
application in [11[4118]
bleaching food oils.[4]

[12]
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Stability and Thermal Decomposition

As with all organic peroxides, the defining characteristic of acetyl benzoyl peroxide is its
thermal instability. The oxygen-oxygen single bond is weak and susceptible to homolytic
cleavage upon energy input from heat, shock, or friction, leading to the formation of highly
reactive free radicals.

This decomposition is exothermic and can self-accelerate, posing a significant explosion
hazard if not properly controlled.[8][13] The compound is known to decompose, potentially
explosively, if heated quickly, subjected to grinding, or compressed.[1][4][10] Furthermore, it is
reactive with water, which causes decomposition and heat generation.[3][4][8] For this reason,
the pure compound must be stored in a cool, well-ventilated place away from heat sources and
incompatible materials such as reducing agents, with which it can react vigorously.[4][8][10]

The thermal decomposition process is a critical aspect of its function as a radical initiator. The
initial cleavage of the O-O bond is the rate-determining step, followed by subsequent reactions
of the resulting radicals.
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Caption: Thermal decomposition pathway of acetyl benzoyl peroxide.

Experimental Protocol: Melting Point Determination

Determining the melting point of a thermally sensitive compound like acetyl benzoyl peroxide
requires stringent safety protocols. This procedure is designed to minimize risk while obtaining
an accurate measurement.
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Causality Statement: A capillary melting point apparatus is used for its precise temperature
control and the small sample size required, which significantly reduces the hazard associated
with heating a potentially explosive substance. The use of a blast shield is a mandatory
precaution.

Methodology:

o Preparation: Ensure the melting point apparatus is clean and calibrated. Place a blast shield
in front of the apparatus.

o Sample Loading: Under a fume hood and wearing appropriate personal protective equipment
(PPE), including safety glasses, a lab coat, and gloves, carefully load a small amount of
crystalline acetyl benzoyl peroxide into a capillary tube. The sample should be no more
than 1-2 mm high.

o Expert Insight: Do not grind the sample to load it. Grinding can initiate decomposition. Use
a gentle tapping motion to pack the crystals.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating Protocol:

o Set a rapid heating rate (e.g., 10-15 °C/min) to approach the expected melting point of 37
°C.

o Approximately 10 °C below the expected melting point, reduce the heating rate to 1-2
°C/min. This slow ramp rate is crucial for observing the exact melting range accurately.

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (onset of melting) and the temperature at which the
entire sample becomes a clear liquid (completion of melting). This range is the melting point.

o Shutdown and Disposal: After the measurement is complete, allow the apparatus to cool
down completely. Dispose of the used capillary tube and any waste material according to
hazardous waste protocols for reactive organic peroxides. Do not discard in regular trash.
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Summary of Safety and Handling

The physical properties of acetyl benzoyl peroxide classify it as a hazardous material
requiring specialized handling.

o Thermal Sensitivity: Store in a cool, dark, well-ventilated area, away from heat, sparks, and
direct sunlight.[10] The recommended maximum storage temperature is typically 38°C or
lower.[10]

e Shock Sensitivity: Avoid friction, grinding, and impact, especially in its pure, solid form.[3][4]

[7]

» Reactivity: Keep away from incompatible materials, especially reducing agents, strong acids,
bases, and metals.[4][8][13]

« Irritant: As a powerful oxidizing agent, it is irritating and corrosive to the skin, eyes, and
mucous membranes.[1][4][9][14] Always use appropriate PPE, including chemical-resistant
gloves and safety goggles.[14][15]

This guide provides a foundational understanding of the physical properties of acetyl benzoyl
peroxide, grounded in authoritative data. For any laboratory application, this information must
be supplemented by a thorough review of the specific Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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